Cas no 1806033-22-6 (Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1806033-22-6
• MF: C₁₁H₉F₅INO₂
• MW: 409.091152906418
• CID: 4896207
• Update Time: 2025-06-25

Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H9F5INO2/c1-2-20-8(19)4-6-9(17)5(10(12)13)3-7(18-6)11(14,15)16/h3,10H,2,4H2,1H3
• InChI Key： MVAYXYHCQVXXHE-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(F)(F)F)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate

Ethyl 4-(Difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806033-22-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate (CAS No. 1806033-22-6) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its difluoromethyl, iodo, and trifluoromethyl substituents, offers a rich platform for the development of novel therapeutic agents and chemical probes.

The difluoromethyl group is known for its ability to modulate the biological activity and physicochemical properties of molecules. In the context of Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate, this substituent can enhance the compound's metabolic stability and improve its pharmacokinetic profile. Recent studies have shown that compounds containing difluoromethyl groups exhibit enhanced binding affinity to specific protein targets, making them valuable candidates for drug discovery.

The presence of the iodo substituent in Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate adds another layer of complexity to its structure. Iodo groups are often used in medicinal chemistry to enhance the lipophilicity and cellular uptake of molecules. Additionally, the iodo group can serve as a useful handle for radiolabeling, which is crucial for in vivo imaging studies and pharmacokinetic evaluations. This feature makes Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate a promising candidate for both therapeutic and diagnostic applications.

The trifluoromethyl group is another key structural element in Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate. Trifluoromethyl groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic environment of the molecule. This can lead to enhanced binding interactions with biological targets and improved metabolic stability. Furthermore, trifluoromethyl groups are often associated with increased lipophilicity, which can enhance the bioavailability and cellular penetration of the compound.

In terms of its chemical structure, Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate is a pyridine derivative with an ester functionality at the C2 position. The ester group can be readily hydrolyzed under physiological conditions, releasing the corresponding carboxylic acid, which may have different biological activities compared to the parent ester. This property makes Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate a versatile starting point for the synthesis of various prodrugs and bioactive compounds.

Recent research has focused on the potential therapeutic applications of Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For example, it has been reported to inhibit kinases involved in cancer signaling pathways, making it a potential lead compound for anticancer drug development. Additionally, preliminary studies have indicated that Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate may have antiviral properties, particularly against RNA viruses such as influenza and SARS-CoV-2.

From a synthetic perspective, Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethyl)pyridine-2-acetate can be prepared through a series of well-established organic reactions. The synthesis typically involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethyl groups onto a pyridine scaffold, followed by esterification at the C2 position. The modular nature of this synthetic route allows for easy modification and optimization of the compound's structure to fine-tune its biological activity and pharmacological properties.

In conclusion, Ethyl 4-(difluoromethyl)-3-iodo-6-(trifluoromethy lpyridine-2-acetate (CAS No. 1806033-22-6) represents a promising compound with significant potential in medicinal chemistry. Its unique combination of difluoro-, iodo-, and trifluoro-substituents endows it with a range of desirable properties that make it an attractive candidate for drug discovery and development. Ongoing research continues to explore its full therapeutic potential and expand its applications in both clinical and preclinical settings.